Cas no 401624-54-2 (N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)cyclopropanecarboxamide)

• Product Name: N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)cyclopropanecarboxamide
• CAS No: 401624-54-2
• MDL: MFCD00245491
• CID: 4650900
• Update Time: 2025-05-25

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)cyclopropanecarboxamide

• MDL： MFCD00245491

Additional information on N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)cyclopropanecarboxamide

N-(1,5-Dimethyl-3-Oxo-2-Phenyl-2,3-Dihydro-1H-Pyrazol-4-Yl)Cyclopropanecarboxamide (CAS No. 401624-54-2)

The compound N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)cyclopropanecarboxamide, identified by the CAS registry number 401624-54-2, is a complex organic molecule with a unique structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of amides and features a pyrazole ring system, which is known for its versatility in chemical reactions and biological activities.

The molecular structure of this compound consists of a cyclopropane ring attached to a carboxamide group, which is further connected to a substituted pyrazole moiety. The pyrazole ring is substituted with a phenyl group at position 2 and methyl groups at positions 1 and 5, along with an oxo group at position 3. This combination of functional groups makes the compound highly reactive and potentially useful in drug design and synthesis.

Recent studies have highlighted the importance of pyrazole-containing compounds in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of the cyclopropane ring in this compound adds further complexity to its structure, potentially enhancing its pharmacokinetic properties such as bioavailability and stability.

Research into the synthesis of this compound has focused on optimizing reaction conditions to achieve high yields and purity. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining product quality. This method is particularly advantageous in large-scale production settings.

In terms of applications, this compound has shown promise in preliminary studies as a potential lead molecule for drug development. Its ability to modulate key biological pathways makes it a candidate for treating various diseases, including cancer and inflammatory disorders. However, further research is required to fully understand its mechanism of action and safety profile.

From an environmental perspective, the compound's biodegradability and ecotoxicological effects are currently under investigation. Initial findings suggest that it may have low toxicity towards aquatic organisms, but long-term studies are needed to confirm these results.

In conclusion, N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-Yl)cyclopropanecarboxamide (CAS No. 40162454) represents an intriguing molecule with significant potential in both academic research and industrial applications. As new insights into its properties emerge from ongoing studies, it is likely to play an increasingly important role in the development of novel therapeutic agents.